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Compound of Interest

Compound Name: Guignardone L

Cat. No.: B12418942

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and
biological activities of Guignardone L, a meroterpenoid natural product. The information is
compiled from primary scientific literature and is intended for researchers, scientists, and
professionals in the field of drug development.

Chemical Structure and Properties

Guignardone L, also reported as compound 6 in the scientific literature, is a meroterpenoid
isolated from the endophytic fungus Guignardia sp., which was obtained from the plant
Euphorbia sieboldiana. Its chemical structure was elucidated through extensive spectroscopic
analysis, including 1D and 2D Nuclear Magnetic Resonance (NMR) and High-Resolution
Electrospray lonization Mass Spectrometry (HRESIMS).

Table 1: Physicochemical Properties of Guighardone L

Property Value Source
Molecular Formula C17H2205 [1]
Molecular Weight 306.35 g/mol [1]
Appearance White powder [1]
Optical Rotation [a]20D +89.5 (c 0.1, MeOH) [1]
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Table 2: 1H NMR Spectroscopic Data for Guighardone L (500 MHz, CDCI3)

Position OH (ppm), mulit. (J in Hz)
4 4.54, d (5.5)

5a 2.45, dd (10.5, 5.5)
5b 2.27,d (17.0)

7a 3.80, d (8.0)

7b 3.50, d (8.0)

8a 1.85m

8b 1.63, m

9 207, m

11 1.31,s

12a 2.02,d (11.0)

12b 1.55;m

13a 2.00, m

13b 1.54, m

14 2.61,d (17.0)

16 1.20, s

17 1.18,s

Table 3: 13C NMR Spectroscopic Data for Guighardone L (125 MHz, CDCI3)
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Position oC (ppm)
1 198.8
2 102.7
3 174.1
4 78.4
5 44.0
6 81.7
7 70.6
8 18.2
9 41.3
10 90.8
11 22.9
12 38.4
13 24.7
14 51.1
15 73.1
16 27.4
17 28.8

Experimental Protocols

The following protocols are based on the methods described by Li et al. in the Journal of
Natural Products (2015).[1]

Fungal Strain and Fermentation

The endophytic fungus Guignardia sp. was isolated from the fresh stems of Euphorbia
sieboldiana. The fungal strain was cultured on potato dextrose agar (PDA) plates at 28 °C for 7
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days. For large-scale fermentation, agar plugs were inoculated into 1 L Erlenmeyer flasks each
containing 300 mL of potato dextrose broth (PDB). The flasks were incubated at 28 °C on a
rotary shaker at 180 rpm for 30 days.

Extraction and Isolation of Guighardone L

The fermentation broth (30 L) was filtered to separate the mycelia from the supernatant. The
supernatant was extracted three times with an equal volume of ethyl acetate (EtOAc). The
EtOAc extracts were combined and evaporated under reduced pressure to yield a crude
extract.

The crude extract was subjected to column chromatography over silica gel using a gradient of
petroleum ether/EtOAc (from 100:0 to 0:100, v/v) to yield several fractions. Fractions containing
Guignardone L were further purified by repeated column chromatography on silica gel and
Sephadex LH-20, followed by preparative High-Performance Liquid Chromatography (HPLC) to
afford pure Guignardone L.

Click to download full resolution via product page

Figure 1. Experimental workflow for the isolation of Guighardone L.

Structure Elucidation

The structure of Guignardone L was determined using the following spectroscopic methods:
e 1D NMR:1H and 13C NMR spectra were recorded on a Bruker AV-500 spectrometer.

e 2D NMR:1H-1H COSY, HSQC, and HMBC experiments were performed to establish the
connectivity of protons and carbons.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b12418942?utm_src=pdf-body
https://www.benchchem.com/product/b12418942?utm_src=pdf-body
https://www.benchchem.com/product/b12418942?utm_src=pdf-body
https://www.benchchem.com/product/b12418942?utm_src=pdf-body-img
https://www.benchchem.com/product/b12418942?utm_src=pdf-body
https://www.benchchem.com/product/b12418942?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» HRESIMS: High-resolution mass spectra were obtained on an Agilent 6210 TOF mass
spectrometer to determine the molecular formula.

o Optical Rotation: Specific rotation was measured on a PerkinElmer 341 polarimeter.

Biological Activity

Guignardone L has been evaluated for its antifungal activity against Candida albicans. While it
exhibits weak antifungal activity on its own, it displays significant synergistic effects when
combined with the antifungal drug fluconazole.

Antifungal Synergism

When tested in combination with fluconazole, Guignardone L significantly enhances the
antifungal efficacy against C. albicans. This synergistic interaction suggests that Guignardone
L may act on a pathway that, when inhibited, potentiates the effect of fluconazole. The exact
mechanism of this synergy has not been elucidated but represents a promising area for future
research in the development of combination therapies for fungal infections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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